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Compound of Interest

4-Chloro-3-sulfamoylbenzoyl!
Compound Name:
chloride

Cat. No.: B195224

An In-Depth Technical Guide to 4-Chloro-3-
sulfamoylbenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chloro-3-sulfamoylbenzoyl
chloride, a key intermediate in the synthesis of various pharmaceuticals.[1] The document
covers its chemical identity, physicochemical properties, and detailed experimental protocols
for its synthesis.

Chemical Structure and IUPAC Name

4-Chloro-3-sulfamoylbenzoyl chloride is an organic compound characterized by a benzene
ring substituted with a chlorine atom at the 4-position, a sulfamoyl group at the 3-position, and
a benzoyl chloride functional group.[1]

IUPAC Name: 3-(Aminosulfonyl)-4-chlorobenzoyl chloride[2][3]

Chemical Structure:

Physicochemical Properties
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The following table summarizes the key quantitative data for 4-Chloro-3-sulfamoylbenzoyl

chloride.

Property Value Reference
Molecular Formula C7HsCI2NOsS [11[4115]
Molecular Weight 254.09 g/mol [1][6]

CAS Number 70049-77-3 [1][51[7]
Melting Point 158-160 °C [11[3114]
Boiling Point 424.6 °C at 760 mmHg [1][4]18]
Density 1.621 g/cm3 [11[7118]
Flash Point 210.6 °C [1103114]

Vapor Pressure

2.04E-07 mmHg at 25°C

[1]

Refractive Index

1.599

[11(31[4]

Solubility

Slightly soluble in Acetonitrile
and DMSO

[1](7]

Storage Temperature

Refrigerator, under inert

atmosphere

[1](7]

Stability

Moisture Sensitive

[1]

Experimental Protocols: Synthesis of 4-Chloro-3-
sulfamoylbenzoyl chloride

The synthesis of 4-Chloro-3-sulfamoylbenzoyl chloride is a multi-step process that begins

with p-chlorobenzoic acid.[8] The primary stages involve chlorosulfonation, amination, and

finally, acylation to yield the desired product.[8][9]

Step 1: Synthesis of 4-Chloro-3-(chlorosulfonyl)benzoic Acid[8][9]

¢ In a suitable reactor, add chlorosulfonic acid.[9]
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e Gradually add p-chlorobenzoic acid to the reactor while maintaining the temperature below
40°C.[9]

 After the addition is complete, heat the mixture to 130°C and maintain this temperature for
approximately 4 hours.[8][9]

e Cool the reaction mixture to room temperature.[8][9]

e Pour the mixture into a mixture of ice and water to precipitate the product.[8][9]

« Filter the crude product and wash with cold water to remove residual chlorosulfonic acid.[9]
» Dry the resulting white solid, 4-chloro-3-(chlorosulfonyl)benzoic acid, under a vacuum.[8]
Step 2: Synthesis of 4-Chloro-3-sulfamoylbenzoic Acid[8][9]

e In a separate reactor, add concentrated ammonia water and cool to below 5°C.[8]

o Slowly add the dried 4-chloro-3-(chlorosulfonyl)benzoic acid from the previous step, ensuring
the temperature does not exceed 30°C.[8][9]

« Stir the reaction mixture at 30°C for 3 hours.[8][9]

» Heat the mixture to 60°C and add activated carbon for decolorization, stirring for 30 minutes.

[81[°]
o Cool the mixture and filter to remove the activated carbon.[8][9]
o Adjust the pH of the filtrate to 2 with hydrochloric acid to precipitate a white solid.[8][9]
 Filter and dry the solid to obtain 4-chloro-3-sulfamoylbenzoic acid.[8]
Step 3: Synthesis of 4-Chloro-3-sulfamoylbenzoyl chloride[8]

 In areactor, add thionyl chloride and 4-chloro-3-sulfamoylbenzoic acid.[8] The optimal molar
ratio of 4-chloro-3-sulfamoylbenzoic acid to thionyl chloride is 1:20.[8]

o Heat the mixture to approximately 75-78°C and reflux for about 4 hours.[8]
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 After the reaction is complete, remove the excess thionyl chloride by distillation.[8]
e Cool the mixture to room temperature and add toluene.[8]

e Stir for 1 hour, then filter and dry the resulting white solid to obtain 4-chloro-3-
sulfamoylbenzoyl chloride.[8] The yield under these conditions is reported to be 97.81%
with a purity of 95.79%.[8]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-Chloro-3-
sulfamoylbenzoyl chloride.
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Caption: Synthesis pathway of 4-Chloro-3-sulfamoylbenzoyl chloride.

Applications
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4-Chloro-3-sulfamoylbenzoyl chloride is a crucial intermediate in the pharmaceutical
industry.[1] It is notably used in the synthesis of Indapamide, a diuretic and antihypertensive
drug used to treat high blood pressure.[1][6][7] Its role facilitates the development of essential
medications for managing hypertension and related cardiovascular conditions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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